![molecular formula C13H19NO4S2 B2632022 N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(propan-2-yl)benzene-1-sulfonamide CAS No. 874788-20-2](/img/structure/B2632022.png)
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(propan-2-yl)benzene-1-sulfonamide
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Description
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(propan-2-yl)benzene-1-sulfonamide, also known as DTTB, is a sulfonamide compound that has gained significant attention in the field of scientific research. DTTB is a highly potent and selective inhibitor of carbonic anhydrase IX (CA IX), which is a transmembrane enzyme that is overexpressed in hypoxic tumor cells.
Scientific Research Applications
Antimalarial and Antiviral Properties
A study by Fahim and Ismael (2021) explored antimalarial sulfonamides as potential COVID-19 treatments through computational calculations and molecular docking. They focused on the efficacy of these compounds against malaria and their ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, indicating a promising therapeutic index for certain derivatives against both malaria and COVID-19 (Fahim & Ismael, 2021).
Chemical Sensing and Environmental Applications
Wang et al. (2012) developed a reaction-based fluorescent probe using a sulfonamide group for selective discrimination of thiophenols over aliphatic thiols. This probe's high sensitivity and selectivity make it suitable for detecting thiophenols in environmental samples, demonstrating the compound's utility in chemical sensing and environmental monitoring (Wang et al., 2012).
Antimicrobial and Antioxidant Activity
Badgujar, More, and Meshram (2018) synthesized a series of sulfonamides exhibiting significant antimicrobial and antioxidant activities. This study highlights the compound's potential in developing new antimicrobial agents and antioxidants, indicating its valuable applications in pharmaceuticals and food preservation (Badgujar et al., 2018).
Antitubercular Activity
Dighe et al. (2012) focused on synthesizing benzene sulfonamide derivatives with potential antitubercular activity. Their research demonstrated the effectiveness of these compounds against Mycobacterium tuberculosis, suggesting their importance in addressing tuberculosis, a significant global health challenge (Dighe et al., 2012).
Properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-4-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4S2/c1-10(2)11-3-5-13(6-4-11)20(17,18)14-12-7-8-19(15,16)9-12/h3-6,10,12,14H,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBCDLUNKMSYYAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID51086560 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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